2-Bromo-6-(1-chloromethylvinyl)pyridine
Cat. No. B8475565
M. Wt: 232.50 g/mol
InChI Key: SUFYCCWWHCJTDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04960897
Procedure details
A mixture of 3.60 g of 2-bromo-6-isopropenylpyridine, 2.91 g of N-chlorosuccinimide and 8 ml of benzene was stirred at 80° C. for 5 hours. After the reaction mixture was cooled to room temperature, n-hexane was added thereto to remove the insoluble matter through filtration. After distilling off the solvent, the residue was purified by silica gel column chromatography (eluted with n-hexane then n-hexane - ethyl acetate 20:1) to obtain 1.50 g of the objective compound.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([C:8]([CH3:10])=[CH2:9])[N:3]=1.[Cl:11]N1C(=O)CCC1=O.C1C=CC=CC=1>CCCCCC>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([C:8]([CH2:10][Cl:11])=[CH2:9])[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)C(=C)C
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Name
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Quantity
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2.91 g
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Type
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reactant
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Smiles
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ClN1C(CCC1=O)=O
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Name
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Quantity
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8 mL
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Type
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reactant
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Smiles
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C1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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CCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 80° C. for 5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After the reaction mixture was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the insoluble matter
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FILTRATION
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Type
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FILTRATION
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|
Details
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through filtration
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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After distilling off the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was purified by silica gel column chromatography (
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WASH
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Type
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WASH
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Details
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eluted with n-hexane
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=NC(=CC=C1)C(=C)CCl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 35.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
